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Compound of Interest

Compound Name: 2-Amino-2-(pyridin-3-yl)acetonitrile

Cat. No.: B148195

For Researchers, Scientists, and Drug Development Professionals

These comprehensive guidelines provide essential information for the safe handling, storage,
and use of 2-Amino-2-(pyridin-3-yl)acetonitrile and its common salt forms. Adherence to
these protocols is crucial to ensure personnel safety and maintain the integrity of the
compound for research and development purposes.

Chemical and Physical Properties

2-Amino-2-(pyridin-3-yl)acetonitrile is a versatile intermediate in pharmaceutical synthesis. It
is often supplied as a free base or as a hydrochloride (HCI) or dihydrochloride (2HCI) salt to
improve its stability and solubility.
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2-Amino-2-(pyridin-

2-Amino-2-(pyridin-

2-Amino-2-(pyridin-

Property 3-yl)acetonitrile 3-yl)acetonitrile 3-yl)acetonitrile
(Free Base) Hydrochloride Dihydrochloride
CAS Number 131988-63-1[1] 116033-55-7[2] 2413867-73-7[3]

Molecular Formula

C7H7N3s[1]

C7HsCIN3z[2]

C7H9oCl2Ns3

Molecular Weight

133.15 g/mol [1]

169.61 g/mol [2]

206.07 g/mol [3]

Appearance

Solid (form may vary)

Solid, powder|[3]

Solid, powder|[3]

Solubility

Data not available

Data not available

Water: >50 mg/mL
(predicted). The
dihydrochloride salt
form significantly
enhances solubility in

polar solvents.

Stability

Data not available

Data not available

Stable in acidic
conditions (pH 2-4),
degrades in alkaline
environments.
Hygroscopic, absorbs

moisture.[4]

Melting Point

Data not available

Data not available

Data not available

Boiling Point

Data not available

Data not available

Data not available

LogP (Partition

Coefficient)

0.60498 (Predicted)

Data not available

Data not available

Safety and Hazard Information

This compound and its salts are classified as hazardous. All personnel must review the Safety

Data Sheet (SDS) before handling.

GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),
H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled),

H335 (May cause respiratory irritation).[3]
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Signal Word: Warning[3]

Precautionary Statements:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264 (Wash skin
thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[3]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340
(IF INHALED: Remove person to fresh air and keep comfortable for breathing),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[3]

Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[3]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[3]

Storage and Handling Guidelines

Proper storage and handling are essential to maintain the quality of 2-Amino-2-(pyridin-3-

yl)acetonitrile and to prevent exposure.

Storage

Temperature: Store at room temperature or under refrigeration (2-8°C) as indicated by the
supplier.[5]

Atmosphere: Store in a dry, well-ventilated place. For the hygroscopic dihydrochloride salt,
storage under an inert atmosphere (e.g., argon or nitrogen) in a desiccator is recommended.

[4]

Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.
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Handling

o Engineering Controls: Always handle this compound in a certified chemical fume hood to
avoid inhalation of dust.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear nitrile or other appropriate chemical-resistant gloves.
o Body Protection: Wear a lab coat and ensure skin is not exposed.

o Weighing: When weighing the powder, do so within the fume hood. Use disposable weigh
boats and spatulas. Minimize the creation of dust.

o Solution Preparation: When preparing solutions, add the solid to the solvent slowly while
stirring in a closed or partially covered vessel within a fume hood.

Experimental Protocols
Protocol for Weighing of 2-Amino-2-(pyridin-3-
yl)acetonitrile

This protocol minimizes the risk of exposure when weighing the powdered compound.
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Post-Weighing

Clean the spatula and Dispose of contaminated
weighing area with a > weigh bOTts,‘ glor}/eg, and d P> Wash hands thoroughly.
suitable solvent (e.g., 70% ethanol). paper towels in a esgn_a(e
il . hazardous waste container.
Weighing Procedure
- . Carefully add the desired :
Place b‘alance inside > Targ aclean, dry vial > amount of the compound P Sec_urely cap the Y'al. | Record the final weight.
the chemical fume hood. with a screw cap. . . immediately after weighing.
to the vial using a clean spatula.
Preparation
Don appropriate PPE:
- Lab coat Ensure chemical fume hood
- Safety goggles is certified and functioning.
- Nitrile gloves
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Start: Gather Materials
- Weighed compound in vial
- Appropriate solvent
- Volumetric flask

- Stir bar/sonicator

Perform all steps in a
certified chemical fume hood.

:

Add the desired solvent to the
volumetric flask (approx. 75% of
the final volume).

'

Carefully transfer the weighed
compound into the solvent.

:

Rinse the weighing vial with a small
amount of solvent and add to the
volumetric flask to ensure complete transfer.

:

Stir or sonicate the solution until
the solid is completely dissolved.

:

Add solvent to the final volume mark
on the volumetric flask.

:

Cap the flask and invert several
times to ensure a homogenous solution.

:

End: Label and Store Solution
- Compound name
- Concentration
- Solvent

- Date of preparation
- Store appropriately
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Reagents:
- 3-Pyridinecarboxaldehyde
- Ammonium Chloride (NH4CI)
- Potassium Cyanide (KCN)
- Solvent (e.g., aqueous ethanol)

Reacti(i;l Setup

In a fume hood, dissolve 3-pyridinecarboxaldehyde
and ammonium chloride in the solvent in a
round-bottom flask equipped with a stir bar.

A

Cool the mixture in an ice bath.

A

Slowly add a solution of potassium cyanide
in the same solvent to the reaction mixture.

A

Allow the reaction to stir at room temperature
for the specified time, monitoring by TLC or LC-MS.

Work-up ang Purification

Quench the reaction carefully with water.

A

Extract the product with an appropriate
organic solvent (e.g., ethyl acetate).

A

Wash the combined organic layers with brine,
dry over anhydrous sodium sulfate, and filter.

A

Concentrate the solvent under reduced pressure.

Y

Purify the crude product by column chromatography
or recrystallization.

Product:
2-Amino-2-(pyridin-3-yl)acetonitrile
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Identify Form:
Free Base, HCI, or 2HCI salt?

i

Is it the
dihydrochloride salt?

Store in a cool, dry,
well-ventilated area.
Keep container tightly sealed.

Handling Procedure

Wear appropriate PPE:
- Goggles
- Gloves
- Lab Coat

Work in a certified
chemical fume hood.
Follow safe weighing protocol
for toxic powders.

i

Use appropriate solvent.)
)

(Acidic for salts if needed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-Amino-2-(pyridin-
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amino-2-pyridin-3-yl-acetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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